Cas no 904524-47-6 (2-4-(3-chlorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(3-methylphenyl)acetamide)

• Product Name: 2-4-(3-chlorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(3-methylphenyl)acetamide
• CAS No: 904524-47-6
• MF: C₁₉H₁₆ClN₃O₃
• MW: 369.801643371582
• CID: 6434669
• PubChem ID: 22520367
• Update Time: 2025-05-20

2-4-(3-chlorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(3-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-4-(3-chlorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(3-methylphenyl)acetamide
• F3407-2332
• 2-(4-(3-chlorophenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)-N-(m-tolyl)acetamide
• SR-01000157003
• SR-01000157003-1
• VU0626472-1
• AKOS001914026
• 2-[4-(3-chlorophenyl)-2,3-dioxopyrazin-1-yl]-N-(3-methylphenyl)acetamide

• Inchi： 1S/C19H16ClN3O3/c1-13-4-2-6-15(10-13)21-17(24)12-22-8-9-23(19(26)18(22)25)16-7-3-5-14(20)11-16/h2-11H,12H2,1H3,(H,21,24)
• InChI Key： OCAAYAVZDRRTOO-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C)=C1)(=O)CN1C=CN(C2=CC=CC(Cl)=C2)C(=O)C1=O

Computed Properties

• Exact Mass: 369.0880191g/mol
• Monoisotopic Mass: 369.0880191g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 69.7Ų

Additional information on 2-4-(3-chlorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(3-methylphenyl)acetamide

Introduction to 2-4-(3-chlorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(3-methylphenyl)acetamide (CAS No. 904524-47-6)

The compound 2-4-(3-chlorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(3-methylphenyl)acetamide, identified by the CAS registry number 904524-47-6, is a complex organic molecule with a diverse range of potential applications in the fields of pharmacology and materials science. This compound has garnered significant attention in recent years due to its unique structural properties and promising biological activity. The molecule's structure comprises a tetrahydropyrazine ring system substituted with a 3-chlorophenyl group and an acetamide moiety attached to a 3-methylphenyl group. These structural features contribute to its versatility in various chemical reactions and interactions.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of advanced materials. For instance, researchers have explored its role in the development of novel polymers with enhanced thermal stability and mechanical properties. The tetrahydropyrazine ring system within the molecule has been shown to facilitate cross-linking reactions, which are crucial for creating robust polymer networks. This makes it a valuable component in the formulation of high-performance adhesives and coatings.

In the pharmaceutical industry, this compound has demonstrated potential as an intermediate in drug discovery processes. Its ability to form stable amide bonds makes it an ideal candidate for exploring new drug delivery systems. Additionally, the presence of a chlorophenyl group introduces hydrophobicity into the molecule, which can enhance its bioavailability when incorporated into drug molecules. Recent research has also focused on its potential as an inhibitor of certain enzymes involved in metabolic pathways, opening avenues for its use in treating metabolic disorders.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the tetrahydropyrazine ring through cyclization reactions and subsequent substitution reactions to introduce the chlorophenyl and acetamide groups. The use of transition metal catalysts has significantly improved the efficiency and selectivity of these reactions, enabling large-scale production of the compound.

From an environmental standpoint, this compound has been evaluated for its biodegradability and toxicity profiles. Studies indicate that it exhibits moderate biodegradability under aerobic conditions, making it less persistent in aquatic environments compared to other synthetic compounds. However, further research is required to fully understand its long-term environmental impact and to develop strategies for minimizing any adverse effects.

In conclusion, 2-4-(3-chlorophenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl-N-(3-methylphenyl)acetamide (CAS No. 904524-47-6) represents a versatile and promising compound with applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.